7-Dehydro Desmosterol-d6

• Molecular Formula: C₂₇H₃₆D₆O
• Molecular Weight: 388.66
• Synonyms: (3β)-Cholesta-5,7,24-trien-3-ol-d6; Cholesta-5,7,24-trien-3β-ol-d6; 7-Dehydrodesmosterol-d6; Cholesta-5,7,24(25)-trien-3β-ol-d6; Cholesta-5,7,24-_x000B_triene-3β-ol-d6

Description

7-Dehydro Desmosterol-d6 (CAS: 1715-86-2) is a deuterium-labeled isotopologue of 7-dehydrodesmosterol, a sterol intermediate in cholesterol biosynthesis. Its molecular formula is C27D6H36O, with a molecular weight of 388.659 g/mol . This compound features six deuterium atoms at the C24 side chain and a double bond at the C7 position in the steroid nucleus. It is primarily used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) to quantify desmosterol and related sterols in biological samples, particularly in studies of neurodegenerative diseases like Alzheimer’s and viral replication mechanisms .

Comparison with Similar Compounds

Research Findings and Gaps

• Metabolic Pathways : 7-Dehydro Desmosterol-d6 is critical for tracing desmosterol-to-cholesterol conversion in DHCR24 enzyme studies, with applications in cancer and Alzheimer’s research .
• Synthesis Challenges : Deuterated analogs require specialized synthesis routes, such as deuterium gas reduction of precursor alkenes, which can yield ~33–36% efficiency .
• Natural Occurrence: Non-deuterated 7-dehydrodesmosterol may form naturally under UVB exposure, but its deuterated form is exclusively synthetic .

Q & A

Basic: What is the structural and functional role of 7-Dehydro Desmosterol-d6 in cholesterol biosynthesis pathways?

Answer:
7-Dehydro Desmosterol-d6 (C27H40D6O) is a deuterated analog of 7-dehydrodesmosterol, a key intermediate in the cholesterol biosynthetic pathway. It differs from non-deuterated desmosterol by six deuterium atoms at specific positions, enabling its use as an internal standard in LC-MS/MS quantification . Functionally, it serves as a precursor in the Bloch pathway, downstream of lanosterol and upstream of cholesterol. Its accumulation in conditions like Smith-Lemli-Opitz Syndrome (SLOS) or Alzheimer’s disease models highlights its role in studying dysregulated sterol metabolism .

Methodological Note:

• Use stable isotope dilution assays (SIDAs) to distinguish endogenous desmosterol from deuterated standards in biological matrices.
• Validate chromatographic separation using C18 columns with mobile phases optimized for polar sterols (e.g., methanol:water gradients) .

Basic: How is 7-Dehydro Desmosterol-d6 employed as an internal standard in lipidomics studies?

Answer:
Its deuterated structure minimizes isotopic interference with endogenous desmosterol during mass spectrometry. Key steps include:

Spike-in calibration: Add a known quantity to biological samples (e.g., brain homogenates or plasma) before extraction.

Normalization: Use the deuterated standard’s signal to correct for matrix effects and ionization efficiency variations in LC-MS .

Data Quality Control:

• Monitor for deuterium loss (e.g., via in-source fragmentation) by comparing MRM transitions of the standard and analyte .

Advanced: How can researchers resolve discrepancies in 7-Dehydro Desmosterol-d6 quantification across different LC-MS platforms?

Answer:
Discrepancies often arise from:

• Ion suppression: Caused by co-eluting lipids; mitigate via longer gradient elution or sample cleanup (e.g., solid-phase extraction).
• Instrument variability: Standardize collision energy and declustering potential across platforms using tuning solutions .

Validation Protocol:

• Perform inter-laboratory comparisons with shared reference materials.
• Use ANOVA to assess batch effects in multi-site studies .

Advanced: What experimental designs are optimal for tracking 7-Dehydro Desmosterol-d6 metabolic flux in neuronal models?

Answer:

• Isotope tracing: Incubate neuronal cultures with deuterated glucose or acetate to trace incorporation into desmosterol-d6 via de novo synthesis.
• Pulse-chase assays: Monitor turnover rates under hypoxia or pharmacological inhibition (e.g., DHCR7 inhibitors) .

Analytical Considerations:

• Use high-resolution MS (HRMS) to distinguish isotopic patterns from background noise.
• Pair with RNA-seq to correlate flux changes with sterol regulatory element-binding protein (SREBP) pathway activity .

Advanced: How does 7-Dehydro Desmosterol-d6 interact with nuclear receptors (e.g., LXRs) in mechanistic studies?

Answer:
Desmosterol derivatives act as endogenous Liver X Receptor (LXR) ligands, modulating cholesterol efflux genes (e.g., ABCA1). To study this:

Competitive binding assays: Use purified LXRα/β and tritiated T0901317 (synthetic agonist) to measure displacement by desmosterol-d6 .

Transcriptional reporter assays: Transfect cells with LXR-responsive luciferase constructs and treat with desmosterol-d6 ± siRNA knockdown .

Data Interpretation:

• Compare EC50 values to non-deuterated analogs to assess deuterium’s impact on receptor affinity .

Basic: What are the solubility and stability guidelines for preparing 7-Dehydro Desmosterol-d6 stock solutions?

Answer:

• Solubility: Dissolve in ethanol (20 mg/mL) or DMSO (0.1 mg/mL). Avoid aqueous buffers without organic solvents due to low solubility (<0.3 mg/mL in PBS) .
• Storage: Aliquot at -80°C under argon to prevent oxidation. Monitor degradation via UV-Vis (λmax 271–293 nm) .

Advanced: How can researchers address oxidative degradation of 7-Dehydro Desmosterol-d6 in longitudinal studies?

Answer:

• Antioxidant additives: Include 0.01% BHT or tocopherol in storage buffers.
• Stability testing: Conduct accelerated degradation studies (e.g., 40°C/75% RH) and quantify oxidation products (e.g., 7-ketodesmosterol) via HRMS .

Advanced: What are the ethical and technical challenges in using 7-Dehydro Desmosterol-d6 in in vivo disease models?

Answer:

• Ethical: Ensure deuterated compounds do not perturb endogenous sterol pools in animal models; validate via untargeted lipidomics .
• Technical: Optimize dosing to avoid isotopic saturation (e.g., ≤1% of total sterol pool) .